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Compound of Interest

Compound Name: Chloromethylphosphonic acid

Cat. No.: B1213431 Get Quote

This guide provides comprehensive safety information for Chloromethylphosphonic acid
(CAS No. 2565-58-4), intended for researchers, scientists, and professionals in drug

development. The information is compiled from various safety data sheets (SDS) to ensure a

thorough understanding of the hazards and safe handling procedures associated with this

compound.

Chemical Identification and Physical Properties
IUPAC Name: (chloromethyl)phosphonic acid[1]

Molecular Formula: CH₄ClO₃P[1][2]

Molecular Weight: 130.47 g/mol [2]

Appearance: White to brown crystalline powder[1]

Melting Point: 127-129°C[2] or 88-92°C[1] (Note: Discrepancy exists between sources)

Hazard Identification and GHS Classification
Chloromethylphosphonic acid is classified as a hazardous chemical under the OSHA Hazard

Communication Standard (29 CFR 1910.1200)[3]. It is a corrosive solid that can cause severe

skin burns and eye damage.

Table 1: GHS Classification for Chloromethylphosphonic Acid
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 1B
H314 - Causes severe skin

burns and eye damage[3][4]

Serious Eye Damage/Eye

Irritation
Category 1

H318 - Causes serious eye

damage[3][4]

Specific target organ toxicity

(single exposure)
Category 3

May cause respiratory

irritation[3]

Signal Word: Danger[3][4]

Hazard Pictograms:

Corrosion (GHS05)

Irritant (GHS07)[2]

Caption: GHS Hazard Classification and Pictograms for Chloromethylphosphonic Acid.

Toxicological Information
The toxicological properties of chloromethylphosphonic acid have not been fully

investigated[4]. However, based on its classification, it is a corrosive material. Ingestion can

cause severe swelling and damage to the gastrointestinal tract, with a danger of perforation[4].

While specific LD50 data for Chloromethylphosphonic acid is not readily available in the

provided search results, a related compound, (2-Chloroethyl)phosphonic Acid, shows moderate

toxicity upon ingestion and inhalation, and is toxic in contact with skin[5].

Table 2: Acute Toxicity Data for (2-Chloroethyl)phosphonic Acid (for reference)
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Route Species Value Classification

Oral Rat LD50: 3400 mg/kg[5]
Harmful if

swallowed[5]

Dermal Rabbit LD50: 5730 mg/kg[5]
Toxic in contact with

skin[5]

Inhalation - - Harmful if inhaled[5]

Experimental Protocols: Safety and First Aid
Detailed experimental protocols for toxicological studies are not provided in the source SDSs.

However, the following sections outline the standardized procedures for first aid and

emergency response, which should be treated as mandatory protocols when working with this

substance.

Immediate medical attention is required for all routes of exposure[3][4]. Always show the Safety

Data Sheet to the attending physician[3][6].

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Keep the eye wide open while rinsing. Remove contact lenses if present and easy

to do. Immediate medical attention is required[3][4].

Skin Contact: Take off immediately all contaminated clothing. Wash off immediately with

soap and plenty of water. Call a physician immediately[3][4].

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Do not use the mouth-to-mouth method

if the victim ingested or inhaled the substance. Call a physician or poison control center

immediately[3][4].

Ingestion: Do NOT induce vomiting[3][4]. Rinse mouth with water. Never give anything by

mouth to an unconscious person[3][4]. Immediate medical attention is required as there is a

danger of stomach or esophagus perforation[4].
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Route of Exposure

Immediate Actions

Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion

Rinse with water for 15+ mins.
Keep eyelids open.

Remove contaminated clothing.
Wash skin with soap & water.

Move to fresh air.
Provide artificial respiration if needed.

Rinse mouth.
DO NOT induce vomiting.

Seek Immediate Medical Attention
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Spill Detected

Evacuate non-essential personnel
Ensure adequate ventilation

Don appropriate PPE
(Gloves, Goggles, Respirator)

Contain spill with inert material
(e.g., sand, vermiculite)

Sweep or shovel material into
a suitable, closed container

Decontaminate spill area

Dispose of waste according to
approved procedures

Report the incident

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Procedures

Proper Storage Conditions

Engineering Controls

Use in chemical fume hood
Ensure access to eyewash/shower

Personal Protective Equipment (PPE)

Wear gloves, goggles, lab coat
Use appropriate respirator

Hygiene Practices

Avoid contact (skin, eyes, inhalation)
Do not ingest

Wash hands thoroughly after use

Location

Store in a cool, dry, well-ventilated area
Designate as a 'Corrosives Area'

Container

Keep container tightly closed

Security & Incompatibilities

Store locked up
Keep away from strong oxidizing agents

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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